molecular formula C19H25NO4 B1195145 7-Methoxy-1-methyl-1,2,3,7,8,9,10,11,12,12a-decahydro-7,10a-methano[1]benzoxocino[8,7,6-def]quinoline-5,8-diol

7-Methoxy-1-methyl-1,2,3,7,8,9,10,11,12,12a-decahydro-7,10a-methano[1]benzoxocino[8,7,6-def]quinoline-5,8-diol

Cat. No.: B1195145
M. Wt: 331.4 g/mol
InChI Key: FKUISVKPMQSWTN-ZEIPAJQRSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Dtxsid90969990 is a natural product found in Colchicum kesselringii with data available.

Properties

Molecular Formula

C19H25NO4

Molecular Weight

331.4 g/mol

IUPAC Name

(4R,5R,14R)-5-methoxy-13-methyl-6-oxa-13-azapentacyclo[8.6.2.11,5.07,17.014,18]nonadeca-7,9,17-triene-4,8-diol

InChI

InChI=1S/C19H25NO4/c1-20-8-5-11-9-13(21)17-16-15(11)12(20)3-6-18(16)7-4-14(22)19(10-18,23-2)24-17/h9,12,14,21-22H,3-8,10H2,1-2H3/t12-,14-,18?,19-/m1/s1

InChI Key

FKUISVKPMQSWTN-ZEIPAJQRSA-N

Isomeric SMILES

CN1CCC2=CC(=C3C4=C2[C@H]1CCC45CC[C@H]([C@@](C5)(O3)OC)O)O

SMILES

CN1CCC2=CC(=C3C4=C2C1CCC45CCC(C(C5)(O3)OC)O)O

Canonical SMILES

CN1CCC2=CC(=C3C4=C2C1CCC45CCC(C(C5)(O3)OC)O)O

Synonyms

kesselringen

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
7-Methoxy-1-methyl-1,2,3,7,8,9,10,11,12,12a-decahydro-7,10a-methano[1]benzoxocino[8,7,6-def]quinoline-5,8-diol
Reactant of Route 2
7-Methoxy-1-methyl-1,2,3,7,8,9,10,11,12,12a-decahydro-7,10a-methano[1]benzoxocino[8,7,6-def]quinoline-5,8-diol
Reactant of Route 3
7-Methoxy-1-methyl-1,2,3,7,8,9,10,11,12,12a-decahydro-7,10a-methano[1]benzoxocino[8,7,6-def]quinoline-5,8-diol
Reactant of Route 4
7-Methoxy-1-methyl-1,2,3,7,8,9,10,11,12,12a-decahydro-7,10a-methano[1]benzoxocino[8,7,6-def]quinoline-5,8-diol
Reactant of Route 5
7-Methoxy-1-methyl-1,2,3,7,8,9,10,11,12,12a-decahydro-7,10a-methano[1]benzoxocino[8,7,6-def]quinoline-5,8-diol
Reactant of Route 6
7-Methoxy-1-methyl-1,2,3,7,8,9,10,11,12,12a-decahydro-7,10a-methano[1]benzoxocino[8,7,6-def]quinoline-5,8-diol

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